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Compound of Interest

Compound Name: Lacto-N-triose II

Cat. No.: B1165401 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling, storage, and disposal of Lacto-N-triose II, a core structural unit of human milk

oligosaccharides (HMOs) utilized in a variety of research and development applications. These

guidelines are designed to ensure the safety of laboratory personnel and maintain the integrity

of the product.

Recent preclinical safety evaluations have determined a No-Observed-Adverse-Effect-Level

(NOAEL) for Lacto-N-triose II at 5,000 mg/kg body weight/day, and it has been shown to be

non-genotoxic.[1][2] While this indicates a low hazard profile, adherence to standard laboratory

safety procedures is essential to minimize any potential risks.

Personal Protective Equipment (PPE) and Handling
When working with Lacto-N-triose II in a laboratory setting, appropriate personal protective

equipment should be worn to prevent direct contact and minimize exposure.

Core PPE Requirements:
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PPE Item Specification Rationale

Gloves Nitrile or Latex To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from potential

splashes of solutions.

Lab Coat Standard laboratory coat
To protect clothing and skin

from accidental spills.

Handling Procedures:

Work in a well-ventilated area.

Avoid inhalation of any dust if handling the solid form.

Wash hands thoroughly after handling.

In case of accidental contact, follow the first aid measures outlined below.

First Aid and Emergency Procedures
Situation First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention if

irritation persists.

Skin Contact Wash off with soap and plenty of water.

Ingestion Rinse mouth with water.

Spill

For small spills, wipe up with absorbent paper.

For larger spills, absorb with an inert material

and dispose of properly. Clean the spill area

with water.

Storage and Disposal
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Proper storage is critical to maintain the stability and purity of Lacto-N-triose II. Disposal

should be carried out in accordance with institutional and local regulations.

Storage Recommendations:

Condition Temperature Duration Notes

Solid Form

Room temperature

(continental US) or as

specified by the

supplier. Some

suppliers recommend

storing at <-15°C.[3]

Varies by supplier.

Keep container tightly

closed in a dry and

well-ventilated place.

Stock Solution -20°C Up to 1 month.[4]

Aliquot to avoid

repeated freeze-thaw

cycles.

Stock Solution -80°C Up to 6 months.[4]

Aliquot to avoid

repeated freeze-thaw

cycles.

Disposal Plan:

Unused Product: Dispose of in accordance with local, state, and federal regulations for non-

hazardous materials.

Contaminated Materials: Any materials that have come into contact with Lacto-N-triose II,
such as pipette tips and gloves, should be disposed of as standard laboratory waste.

Visualizing Safety and Operational Protocols
To further clarify the procedural steps for handling Lacto-N-triose II, the following diagrams

illustrate the recommended personal protective equipment workflow and the decision-making

process for handling and storage.
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Figure 1: PPE Workflow for Handling Lacto-N-triose II
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Caption: PPE Workflow for Handling Lacto-N-triose II
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Figure 2: Handling and Storage Decision Tree

Received Lacto-N-triose II

Is it in solid form?

Store at recommended temperature (e.g., <-15°C or RT)

Yes

Prepare stock solution

No (Solution)

Intended storage duration?

Store at -20°C (up to 1 month)

< 1 month

Store at -80°C (up to 6 months)

> 1 month

Aliquot to avoid freeze-thaw cycles

Click to download full resolution via product page

Caption: Handling and Storage Decision Tree
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

